(R)-2-Amino-3-(3-aminophenyl)propanoic acid dihydrochloride

• Molecular Formula: C9H14Cl2N2O2
• Molecular Weight: 253.12 g/mol
• SMILES: C1=CC(=CC(=C1)N)CC(C(=O)O)N.Cl.Cl
• InChI: InChI=1S/C9H12N2O2.2ClH/c10-7-3-1-2-6(4-7)5-8(11)9(12)13;;/h1-4,8H,5,10-11H2,(H,12,13);2*1H/t8-;;/m1../s1
• InChIKey: KUYMDLJJQHYMCD-YCBDHFTFSA-N

Sourcing stereochemically pure meta-substituted phenylalanines for LAT1-targeted research is challenging; isomer contamination can cause >10-fold affinity differences. This (R)-enantiomer dihydrochloride salt eliminates such risks: • R-stereochemistry for LAT1 binding studies, where meta-substitution yields 3.6-fold higher affinity vs para. • Ready-to-derivatize meta-amino handle for AMPA/kainate receptor ligands or stable peptidomimetics. • Dihydrochloride salt ensures superior water solubility for assay preparation.

(R)-2-Amino-3-(3-aminophenyl)propanoic acid dihydrochloride: Meta-Substituted Phenylalanine Intermediate

(R)-2-Amino-3-(3-aminophenyl)propanoic acid dihydrochloride (MW: 253.13, C9H14Cl2N2O2) is a non-proteinogenic amino acid derivative and a stereochemically pure (R-enantiomer) dihydrochloride salt of meta-aminophenylalanine . It belongs to a class of substituted phenylalanines critically studied for their selective interactions with biological transporters, such as the L-type amino acid transporter 1 (LAT1), and receptors like AMPA/kainate and nitric oxide synthase (NOS) [1]. The presence of the meta-amino group, in contrast to para-substituted analogs, has been identified as a key structural feature that dramatically alters molecular recognition and binding affinity, making this scaffold a valuable starting point for drug discovery and chemical biology applications.

Chiral (R)-enantiomer for stereochemical control in transporter studies

Meta-substituted phenylalanine scaffold for LAT1 affinity research

Dihydrochloride salt for enhanced aqueous solubility and assay consistency

• [1] Verhoeven, J., et al. (2019). New fluoroethyl phenylalanine analogues as potential LAT1-targeting PET tracers for glioblastoma. Scientific Reports, 9, 2878. View Source

Why Generic Substitution Fails for This Meta-Substituted Phenylalanine

Research-grade sourcing of meta-substituted phenylalanines is complex, as in-class compounds cannot be interchanged without significant risk of failed experiments and irreproducible data. The specific stereochemistry (R vs. S enantiomer) and the precise substitution pattern on the phenyl ring (meta vs. ortho vs. para) are not interchangeable; they dictate binding affinity, transporter selectivity, and enzyme inhibition [1]. For instance, meta-substitution on L-phenylalanine increases binding to human LAT1 compared to para-conjugation, and this affinity is further modulated by stereochemistry [1]. Using the incorrect enantiomer, regioisomer, or the free base instead of the dihydrochloride salt can result in a >10-fold difference in target affinity or critically altered physicochemical properties, derailing SAR studies and pharmacokinetic optimization campaigns [2].

Regioisomer Meta vs. para/ortho substitution may shift LAT1 transporter affinity and NOS interaction profile

Stereochemistry R-enantiomer vs. S-enantiomer may alter target recognition; meta-position tolerance is regiospecific

Salt form Free base may show lower aqueous solubility and inconsistent assay performance compared to dihydrochloride

• [1] Verhoeven, J., et al. (2019). New fluoroethyl phenylalanine analogues as potential LAT1-targeting PET tracers for glioblastoma. Scientific Reports, 9, 2878. View Source
• [2] Peura, L., et al. (2011). Large amino acid transporter 1 (LAT1) prodrugs of valproic acid: new prodrug design ideas for central nervous system delivery. Molecular Pharmaceutics, 8(6), 1857-1866. View Source

Scientific Evidence for Selecting This Compound Over Analogs

LAT1 Transporter Affinity: Meta vs. Para Substitution

Meta-conjugation of L-phenylalanine significantly increases binding affinity to the human LAT1 transporter compared to para-conjugation. In a study comparing fluoroethyl phenylalanine analogs, the meta-substituted L-enantiomer (3-FELP) demonstrated a markedly lower Ki (85.55 ± 4.40 µM) than the corresponding para-substituted analog (4-FELP, 307.20 ± 4.29 µM), representing a 3.6-fold affinity improvement [1]. This class-level inference establishes meta-substituted phenylalanines as superior promoters for LAT1-mediated drug delivery strategies.

LAT1 Affinity Meta vs Para

Class-level inference

Meta analog Ki 85.55 µM

Para analog Ki 307.20 µM

Reported 3.6-fold lower Ki (higher affinity)

Supports meta-substitution for LAT1-targeted delivery research

Class-level data from in vitro LAT1-overexpressing cell model; requires project-specific validation

Evidence Dimension	Affinity for LAT1 transporter (Ki) in F98 glioblastoma cells
Target Compound Data	Class-level data for meta-substituted L-phenylalanine analog (3-FELP): Ki = 85.55 ± 4.40 µM
Comparator Or Baseline	Para-substituted L-phenylalanine analog (4-FELP): Ki = 307.20 ± 4.29 µM
Quantified Difference	3.6-fold lower Ki value (higher affinity) for meta substitution
Conditions	In vitro Ki determination in LAT1-overexpressing F98 glioblastoma cells using [2,3,4,5,6-3H]-L-phenylalanine (n=6, p<0.05).

Why This Matters

This justifies selecting a meta-substituted scaffold like (R)-2-Amino-3-(3-aminophenyl)propanoic acid as a starting point for CNS or cancer drug delivery prodrugs, ensuring a higher baseline affinity for the target transporter than para-substituted alternatives.

• [1] Verhoeven, J., et al. (2019). New fluoroethyl phenylalanine analogues as potential LAT1-targeting PET tracers for glioblastoma. Scientific Reports, 9, 2878. View Source

NOS Inhibition: 3-Aminophenylalanine vs. 2-Aminophenylalanine

In the context of human nitric oxide synthase (NOS) inhibition, conformationally restricted arginine analogs based on 3-aminophenylalanine were found to be significantly weaker inhibitors than their 2-aminophenylalanine counterparts [1]. This class-level negative differentiation is crucial for project design: if NOS inhibition is an off-target effect to be avoided, the meta-substituted scaffold of the target compound presents a strategic advantage in selectivity profiling over the ortho-substituted analog.

NOS Inhibition Comparison

Class-level inference

3-aminophenylalanine analogs: reported weaker NOS inhibition vs. 2-aminophenylalanine analogs

Indicates lower off-target NOS liability for meta-substituted scaffold

Qualitative differentiation; quantitative Ki comparison not available

Evidence Dimension	Comparative potency as NOS inhibitor scaffold
Target Compound Data	Analogs of 3-aminophenylalanine described as 'significantly weaker inhibitors' than 2-aminophenylalanine analogs.
Comparator Or Baseline	2-aminophenylalanine analogs retained 'potent NOS inhibition'.
Quantified Difference	Qualitative, but clearly established in peer-reviewed literature.
Conditions	In vitro NOS inhibition assays on human NOS isoforms.

Why This Matters

Knowing this structure-activity relationship allows researchers to avoid the unsubstituted 3-aminophenylalanine core for NOS inhibitor programs, or conversely, select it to minimize off-target NOS liability in other projects, enhancing the rational selection of starting materials.

• [1] Atkinson, R. N., et al. (1998). Conformationally restricted arginine analogues as inhibitors of human nitric oxide synthase. Bioorganic & Medicinal Chemistry Letters, 8(6), 609-614. View Source

Stereochemical Influence on LAT1 Binding at Meta Position

A key finding for meta-substituted phenylalanine analogs is their unique stereochemical permissiveness at the LAT1 transporter. Unlike ortho- and para-substituted analogs, where the L-enantiomer consistently shows higher affinity, for meta-substituted compounds the affinity of D- and L-enantiomers is nearly equal [1]. This indicates that the (R)-stereochemistry of the target compound is not a liability for LAT1 binding, making it a unique and versatile building block where enantiomeric purity might offer a different selectivity profile without the expected loss in transporter binding.

Stereochemistry & LAT1 Binding

Class-level inference

Meta position: D- and L-enantiomers show similar affinity

Ortho/para: L-enantiomer shows higher affinity than D-

Unique stereochemical tolerance at meta supports R-enantiomer as viable probe

Class-level evidence from fluoroethyl analog study; verify with target compound

Evidence Dimension	Stereospecificity of LAT1 transporter affinity
Target Compound Data	For meta-substituted enantiomers, the D- and L- forms showed similar affinity, a unique trait among regioisomers.
Comparator Or Baseline	For ortho and para positions, the L-enantiomer had clearly lower Ki (higher affinity) than the D-enantiomer.
Quantified Difference	Qualitative difference in stereochemical preference, unique to the meta position.
Conditions	In vitro Ki determination in F98 glioblastoma cells, comparing D- and L-enantiomers of fluoroethyl phenylalanine analogs.

Why This Matters

This evidence supports the strategic procurement of the optically pure R-enantiomer (2R)-2-amino-3-(3-aminophenyl)propanoic acid dihydrochloride for SAR studies, as the meta-position renders LAT1 binding promiscuous, allowing exploration of a distinct biological space not accessible with ortho or para analogs.

• [1] Verhoeven, J., et al. (2019). New fluoroethyl phenylalanine analogues as potential LAT1-targeting PET tracers for glioblastoma. Scientific Reports, 9, 2878. View Source

Physicochemical Advantages of the Dihydrochloride Salt Form

As a dihydrochloride salt, (R)-2-Amino-3-(3-aminophenyl)propanoic acid dihydrochloride is supplied at a standard purity of 95% with batch-specific QC data including NMR, HPLC, and GC . Salt formation is known to significantly enhance the aqueous solubility of amino acids, which is a critical advantage for in vitro assays and conjugation chemistry over the free base or poorly soluble zwitterionic forms. The commercial availability of this pre-formed, qualified salt reduces the need for in-house salt preparation and ensures consistent lot-to-lot performance in reproducible experiments.

Dihydrochloride Salt Form

Data to verify

Expected high aqueous solubility typical of amino acid salts; ≥95% purity, QC documentation

Supports consistent solution preparation and assay reproducibility

Solubility advantage inferred; verify per lot for specific assay conditions

Evidence Dimension	Solubility and purity for experimental consistency
Target Compound Data	Dihydrochloride salt form; guaranteed purity: ≥95% with QC documentation. Expected high aqueous solubility typical of amino acid salts.
Comparator Or Baseline	Free base (3-amino-D-phenylalanine, MW 180.20 g/mol) is poorly soluble; no guaranteed QC for salt formation consistency.
Quantified Difference	Exact solubility difference is not provided, but the dihydrochloride form generally enhances solubility by orders of magnitude.
Conditions	Physicochemical properties assessment based on vendor specifications for CAS 2987508-24-5.

Why This Matters

For procurement, the dihydrochloride salt directly translates to reduced experimental preparation time, enhanced compound solubility for biological assays, and greater confidence in the accuracy of concentration-dependent studies, justifying its selection over the free base.

Core Application Scenarios Based on Scientific Evidence

LAT1-Targeted Prodrug Design for Blood-Brain Barrier Penetration

Leverages the class-level evidence that meta-substitution on phenylalanine yields a 3.6-fold higher LAT1 affinity than para-substitution [1]. Researchers can use this compound as a chiral promoiety to synthesize prodrugs, utilizing the dihydrochloride salt for superior water solubility during conjugation. Its R-stereochemistry also allows for the exploration of stereochemically permissive binding at LAT1, which is unique to the meta position [1].

Selectivity Control in Nitric Oxide Synthase Research

Based on findings that 3-aminophenylalanine analogs are significantly weaker NOS inhibitors than 2-substituted analogs [2], this compound is ideally suited as a core scaffold in programs aiming to avoid NOS inhibition. It serves as a critical control or an advanced starting point for developing selective compounds where NOS activity is an unwanted off-target effect.

AMPA and Kainate Receptor Ligand Synthesis

3-Substituted phenylalanines have been established as selective AMPA- and kainate receptor ligands [3]. The defined R-stereochemistry and the reactive meta-amino group of this dihydrochloride salt make it a superior, ready-to-derivatize building block for exploring the structure-activity relationships of ionotropic glutamate receptors, offering a direct synthetic entry point into this pharmacologically relevant space.

Protease-Resistant Peptide and Peptidomimetic Synthesis

Unnatural D-amino acids like the target compound are routinely incorporated into peptides to confer resistance to proteolytic degradation [4]. The meta-amino group provides an additional synthetic handle for further functionalization or conjugation, enabling the creation of complex peptidomimetics with enhanced stability and novel interaction capabilities.

Application

Selection Property

Validation Focus

LAT1-targeted prodrug research in BBB models

Meta-substitution scaffold

LAT1 affinity assay context

NOS off-target selectivity profiling

3-Amino substitution scaffold

NOS inhibition assay context

AMPA/kainate receptor ligand synthesis

Meta-amino handle and R-stereochemistry

Ionotropic glutamate receptor binding context

Protease-resistant peptidomimetic synthesis

Unnatural D-amino acid, functionalizable meta-amino group

Proteolytic stability and functionalization context

• [1] Verhoeven, J., et al. (2019). New fluoroethyl phenylalanine analogues as potential LAT1-targeting PET tracers for glioblastoma. Scientific Reports, 9, 2878. View Source
• [2] Atkinson, R. N., et al. (1998). Conformationally restricted arginine analogues as inhibitors of human nitric oxide synthase. Bioorganic & Medicinal Chemistry Letters, 8(6), 609-614. View Source
• [3] Szymańska, E., et al. (2015). 3-Substituted phenylalanines as selective AMPA- and kainate receptor ligands. Bioorganic & Medicinal Chemistry, 23(10), 2369-2383. View Source
• [4] Vlieghe, P., et al. (2010). Synthetic therapeutic peptides: science and market. Drug Discovery Today, 15(1-2), 40-56. View Source